Cas no 66470-78-8 (1,3,5-Pentanetriol, 3-methyl-, triacetate)

1,3,5-Pentanetriol, 3-methyl-, triacetate structure
66470-78-8 structure
Product name:1,3,5-Pentanetriol, 3-methyl-, triacetate
CAS No:66470-78-8
MF:C6H14O3.3[C2H4O2]
MW:314.32944
CID:388428
PubChem ID:71369369

1,3,5-Pentanetriol, 3-methyl-, triacetate Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Pentanetriol, 3-methyl-, triacetate
    • acetic acid,3-methylpentane-1,3,5-triol
    • Acetic acid--3-methylpentane-1,3,5-triol (3/1)
    • 66470-78-8
    • DTXSID80792395
    • Inchi: InChI=1S/C6H14O3.3C2H4O2/c1-6(9,2-4-7)3-5-8;3*1-2(3)4/h7-9H,2-5H2,1H3;3*1H3,(H,3,4)
    • InChI Key: PARPKKSKRBXOJE-UHFFFAOYSA-N
    • SMILES: CC(=O)O.CC(=O)O.CC(=O)O.CC(CCO)(CCO)O

Computed Properties

  • Exact Mass: 314.15768240g/mol
  • Monoisotopic Mass: 314.15768240g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 97.7
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 173Ų

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